Cas no 656827-05-3 (1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-)

1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- structure
656827-05-3 structure
Product name:1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
CAS No:656827-05-3
MF:C21H19N3OS2
MW:393.525061845779
CID:1690946

1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
    • 1H-Pyrazole-1-carbothioamide, 4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
    • Inchi: 1S/C21H19N3OS2/c1-25-17-11-9-15(10-12-17)18-14-19(20-8-5-13-27-20)24(23-18)21(26)22-16-6-3-2-4-7-16/h2-13,19H,14H2,1H3,(H,22,26)
    • InChI Key: XDXREFQWXCJOGA-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=CC=C2)=S)C(C2SC=CC=2)CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 393.09717

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 545.6±60.0 °C(Predicted)
  • PSA: 36.86
  • pka: 12.02±0.60(Predicted)

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